Cas no 66500-40-1 (4-(benzyloxy)cyclohexanecarboxylic acid)

4-(Benzyloxy)cyclohexanecarboxylic acid is a cyclohexane derivative featuring a benzyloxy substituent at the 4-position and a carboxylic acid functional group. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The benzyloxy group enhances solubility in organic solvents, facilitating further derivatization, while the carboxylic acid moiety allows for straightforward functionalization via esterification, amidation, or other coupling reactions. Its stable cyclohexane backbone contributes to structural rigidity, making it useful in designing conformationally constrained molecules. The compound is typically supplied in high purity, ensuring reproducibility in synthetic applications.

4-(benzyloxy)cyclohexanecarboxylic acid structure

66500-40-1 structure

Product Name:4-(benzyloxy)cyclohexanecarboxylic acid

CAS No:66500-40-1

MF:C₁₄H₁₈O₃

MW:234.290924549103

MDL:MFCD18909176

CID:2123727

PubChem ID:19804848

Update Time:2025-05-28

4-(benzyloxy)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(benzyloxy)cyclohexanecarboxylic acid
- 4-phenylmethoxycyclohexane-1-carboxylic acid
- XH0780
- 4-benzyloxy-cyclohexanecarboxylic acid
- 4-benzyloxycyclohexane-1-carboxylic acid
- Trans-4-(benzyloxy)cyclohexane-1-carboxylic acid
- 4-(benzyloxy)cyclohexane-1-carboxylic acid
- AT33094
- CS-0434024
- MFCD18909176
- SCHEMBL19515095
- DB-339822
- SCHEMBL2278661
- Cyclohexanecarboxylic acid, 4-(phenylmethoxy)-
- DB-210662
- trans-4-(Benzyloxy)cyclohexanecarboxylic acid
- CIHKUOPEMAFMJE-UHFFFAOYSA-N
- Trans-4-(phenylmethoxy)cyclohexanecarboxylic acid
- BS-44876
- Trans-4-(benzyloxy)cyclohexane-1-carboxylicacid
- AS-42545
- 66500-40-1
- AKOS023764723
- 1558003-77-2
- CS-0454731
- (1r,4r)-4-(benzyloxy)cyclohexane-1-carboxylic acid
- SY344549
- MFCD31640824
- MDL： MFCD18909176
- Inchi： 1S/C14H18O3/c15-14(16)12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,15,16)
- InChI Key： CIHKUOPEMAFMJE-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1CCC(C(=O)O)CC1

Computed Properties

Exact Mass: 234.125594432Da
Monoisotopic Mass: 234.125594432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 46.5Å²

4-(benzyloxy)cyclohexanecarboxylic acid Pricemore >>

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TRC	B286068-100mg	4-(Benzyloxy)Cyclohexanecarboxylic Acid	66500-40-1		100mg	$ 95.00	2022-06-07
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